Technical Whitepaper: (S)-Methyl 2-amino-3-(tritylthio)propanoate (CAS 115545-85-2) in Advanced Peptide Synthesis and Drug Discovery
Technical Whitepaper: (S)-Methyl 2-amino-3-(tritylthio)propanoate (CAS 115545-85-2) in Advanced Peptide Synthesis and Drug Discovery
Executive Summary
(S)-Methyl 2-amino-3-(tritylthio)propanoate—widely known as S-Trityl-L-cysteine methyl ester—is a highly specialized, orthogonally protected amino acid building block. This technical guide provides an authoritative analysis of its physicochemical properties, its strategic role in complex peptide synthesis, and its applications in developing novel therapeutics, specifically SIRT2 inhibitors and sactipeptides.
Chemical Anatomy & Orthogonal Protection Strategy
The compound (CAS 115545-85-2) has a molecular formula of C₂₃H₂₃NO₂S and a molecular weight of 377.50 g/mol 1[1]. As a dual-protected L-cysteine derivative, it features two critical modifications that dictate its synthetic utility:
-
S-Trityl (Trt) Protection: The bulky triphenylmethyl (trityl) group provides robust steric shielding of the highly reactive sulfhydryl (-SH) group. This prevents unwanted disulfide bond formation and oxidative degradation during complex multi-step syntheses 2[2]. Crucially, the Trt group is orthogonal to base-labile protecting groups (e.g., Fmoc) and can be selectively cleaved using mild acids like trifluoroacetic acid (TFA) in the presence of carbocation scavengers such as triisopropylsilane (TIS) 3[3].
-
C-Terminal Methyl Ester: The methyl ester masks the carboxylic acid, preventing self-condensation or polymerization when the N-terminus is subjected to nucleophilic attacks or coupling reactions 4[4].
Synthesis workflow and downstream applications of CAS 115545-85-2.
Mechanistic Applications in Therapeutics
Oncology: SIRT2 and Eg5 Inhibition
S-trityl-L-cysteine (STLC) derivatives are potent, ATP-noncompetitive inhibitors of the human mitotic kinesin Eg5 and the NAD+-dependent deacetylase SIRT2 5[5]. By utilizing (S)-Methyl 2-amino-3-(tritylthio)propanoate as a core scaffold, researchers perform reductive alkylation at the free N-terminus to generate diverse secondary amines. These modifications enhance binding affinity within the SIRT2 catalytic domain, leading to microtubule hyperacetylation, mitotic arrest, and subsequent apoptosis in cancer cell lines 5[5].
Dual inhibitory pathway of STLC derivatives targeting Eg5 and SIRT2.
Antimicrobial Peptides: Sactipeptide Synthesis
Sactipeptides, such as enteropeptins, are characterized by complex thioether cross-links (thioaminoketals). S-Trityl-L-cysteine methyl ester is a critical precursor in their unified synthesis. Following amide bond formation with the N-terminus, the trityl group is removed, and the liberated thiol undergoes a dithiophosphoric acid-catalyzed Markovnikov hydrothiolation with dehydroamino acids to forge the essential thiomorpholine ring 6[6].
Anthraquinone Conjugates
The compound is also utilized to synthesize cysteine-incorporated anthraquinone derivatives. The free amine is coupled with anthraquinone-1,8-dicarbonyl dichloride, yielding compounds with unique structural and electrochemical properties for advanced materials and biological probes 4[4].
Experimental Workflows & Validated Protocols
As an Application Scientist, I emphasize that successful utilization of this building block relies on meticulously controlling the reaction microenvironment. Below are self-validating protocols for its synthesis and functionalization.
Protocol A: Synthesis of S-Trityl-L-cysteine Methyl Ester Hydrochloride
Causality: Thionyl chloride (SOCl₂) is used not just as a chlorinating agent, but to generate anhydrous HCl in situ upon reaction with methanol. This maintains the α-amine as a non-nucleophilic hydrochloride salt, preventing oligomerization while driving the esterification equilibrium 4[4].
-
Suspension: Suspend 8.0 mmol of S-Trityl-L-cysteine in 70 mL of anhydrous methanol 4[4].
-
Activation: Chill the suspension to 0–5 °C using an ice bath. Dropwise, add 320 mmol of SOCl₂ (a massive excess is required to ensure complete conversion and maintain acidic conditions) 4[4].
-
Propagation: Allow the mixture to warm to room temperature and stir for 20 hours 4[4].
-
Completion: Reflux the mixture for 5 hours to drive the reaction to completion, validating via TLC [[4]](4].
-
Isolation: Cool to room temperature and evaporate the solvent in vacuo. Dry the resulting white crystalline solid under high vacuum (Expected Yield: ~98%) [[4]](4].
Protocol B: Reductive Alkylation for SIRT2 Inhibitor Libraries
Causality: Sodium triacetoxyborohydride (NaBH(OAc)₃) is selected over stronger reducing agents (like NaBH₄) because its electron-withdrawing acetate groups reduce its nucleophilicity. This allows it to selectively reduce the transient imine intermediate without prematurely reducing the starting aldehyde 5[5].
-
Imine Formation: Dissolve 0.25 mmol of (S)-Methyl 2-amino-3-(tritylthio)propanoate and 1.1 equivalents of the target aldehyde (e.g., 6-bromopicolinaldehyde) in dry 1,2-dichloroethane (1,2-DCE) 5[5]. 1,2-DCE is optimal for solubilizing the bulky trityl moiety.
-
Reduction: Add 1.4 equivalents of solid NaBH(OAc)₃ to the mixture 5[5].
-
Incubation: Stir at room temperature under an inert atmosphere (N₂ or Ar) until TLC indicates complete consumption of the starting amine.
-
Purification: Quench with saturated aqueous NaHCO₃, extract with dichloromethane, dry over Na₂SO₄, and purify via silica gel chromatography (Hexane/Ethyl Acetate) 5[5].
Quantitative Data & Yield Analysis
Table 1: Physicochemical Properties of (S)-Methyl 2-amino-3-(tritylthio)propanoate
| Property | Value |
| CAS Number | 115545-85-2 1[1] |
| Molecular Formula | C₂₃H₂₃NO₂S 1[1] |
| Molecular Weight | 377.50 g/mol 1[1] |
| Purity Standard | ≥95% 1[1] |
| Storage Conditions | Sealed in dry, 2-8°C (or -20°C for long-term stability) 1[1], 7[7] |
| SMILES | O=C(OC)CSC(C1=CC=CC=C1)(C2=CC=CC=C2)C3=CC=CC=C3 1[1] |
Table 2: Reductive Alkylation Yields for STLC-Derived SIRT2 Inhibitors
Application Scientist Note: The relatively moderate yields (20-40%) observed in the reductive alkylation of STLC derivatives are primarily due to the severe steric hindrance imposed by the massive trityl group adjacent to the reaction center, which impedes the approach of the bulky aldehyde during imine formation 5[5].
| Target Aldehyde | Synthesized Derivative | Isolated Yield (%) |
| 6-bromopicolinaldehyde | Methyl N-((6-bromopyridin-2-yl)methyl)-S-trityl-L-cysteinate (STC1) | 40% 5[5] |
| 4-(dimethylamino)benzaldehyde | Methyl N-(4-(dimethylamino)benzyl)-S-trityl-L-cysteinate (STC3) | 25% 5[5] |
| 4-(diethylamino)benzaldehyde | Methyl N-(4-(diethylamino)benzyl)-S-trityl-L-cysteinate (STC2) | 20% 5[5] |
References
-
[1] Title: 115545-85-2 | (S)-Methyl 2-amino-3-(tritylthio)propanoate | ChemScene. Source: chemscene.com. URL:
-
[4] Title: Synthesis of a Novel Cysteine-Incorporated Anthraquinone Derivative and Its Structural Properties - MDPI. Source: mdpi.com. URL:
-
[7] Title: 115545-85-2|(S)-Methyl 2-amino-3-(tritylthio)propanoate - BLDpharm. Source: bldpharm.com. URL:
-
[5] Title: Antiproliferative S-Trityl-l-Cysteine -Derived Compounds as SIRT2 Inhibitors: Repurposing and Solubility Enhancement - PMC. Source: nih.gov. URL:
-
[6] Title: Evolution of a Strategy for the Unified Synthesis of Enteropeptin Sactipeptides | The Journal of Organic Chemistry - ACS Publications. Source: acs.org. URL:
-
[2] Title: On Cysteine and Cystine Peptides. I. New S-Protecting Groups for s. Source: uoa.gr. URL:
-
[3] Title: Cyclic Peptides 2024 by Iris Biotech GmbH - Issuu. Source: issuu.com. URL:
Sources
- 1. chemscene.com [chemscene.com]
- 2. jupiter.chem.uoa.gr [jupiter.chem.uoa.gr]
- 3. Cyclic Peptides 2024 by Iris Biotech GmbH - Issuu [issuu.com]
- 4. mdpi.com [mdpi.com]
- 5. Antiproliferative S-Trityl-l-Cysteine -Derived Compounds as SIRT2 Inhibitors: Repurposing and Solubility Enhancement - PMC [pmc.ncbi.nlm.nih.gov]
- 6. pubs.acs.org [pubs.acs.org]
- 7. 115545-85-2|(S)-Methyl 2-amino-3-(tritylthio)propanoate|BLD Pharm [bldpharm.com]
